Cas no 121370-50-1 (9H-Purine, 2-ethyl-9-methyl-6-(1-piperazinyl)-)

• Product Name: 9H-Purine, 2-ethyl-9-methyl-6-(1-piperazinyl)-
• CAS No: 121370-50-1
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 1216597
• PubChem ID: 15016808
• Update Time: 2025-04-20

9H-Purine, 2-ethyl-9-methyl-6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 2-ethyl-9-methyl-6-(1-piperazinyl)-
• 2-ethyl-9-methyl-6-piperazin-1-ylpurine
• 2-Ethyl-9-methyl-6-(piperazin-1-yl)-9H-purine
• 121370-50-1
• DTXSID00566994

• Inchi： 1S/C12H18N6/c1-3-9-15-11-10(14-8-17(11)2)12(16-9)18-6-4-13-5-7-18/h8,13H,3-7H2,1-2H3
• InChI Key： RKBFQWHWEFHRIC-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=C(CC)N=2)N(C)C=N3)CCNCC1

Computed Properties

• Exact Mass: 246.15954
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.87